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Compound of Interest

Compound Name: 5-Chloro-8-fluorochroman-4-one

Cat. No.: B2780607

An In-Depth Technical Guide to 5-Chloro-8-fluorochroman-4-one

This document provides a comprehensive technical overview of 5-Chloro-8-fluorochroman-4-
one, a halogenated heterocyclic compound relevant to professionals in organic synthesis and
pharmaceutical research. This guide synthesizes its core physicochemical properties, outlines
standard analytical methodologies for its characterization, and details essential safety and
handling protocols.

Core Physicochemical Properties

5-Chloro-8-fluorochroman-4-one is a substituted chromanone, a class of compounds
recognized as important intermediates in the development of biologically active molecules.[1]
Its structure incorporates both chlorine and fluorine atoms, which can significantly influence its
chemical reactivity, metabolic stability, and biological activity.

Molecular Formula & Weight

The fundamental molecular identity of this compound is captured by its chemical formula and
molecular weight.

e Molecular Formula: CoHeCIFO2[1]

e Molecular Weight: 200.59 g/mol [1][2]
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It is important to note that while some suppliers may list the formula as CoHsCIFO[2], the
systematic name "chroman-4-one" necessitates the presence of two oxygen atoms, making
CoHeCIFO2 the correct molecular formula.

Chemical Structure

The structural arrangement of 5-Chloro-8-fluorochroman-4-one is key to its function. The
IUPAC name defines the precise placement of the chloro and fluoro substituents on the bicyclic
chromanone core.

Caption: 2D structure of 5-Chloro-8-fluorochroman-4-one.

Key Properties Summary

The following table summarizes the essential identification and physical property data for this

compound.

Property Value Source(s)
CAS Number 1273653-86-3 [11[2]
Molecular Formula CoHeCIFO2 [1]
Molecular Weight 200.59 g/mol [1112]

MDL Number MFCD18648511 [11[2]
Boiling Point 329.3°C at 760 mmHg [1]

Storage Room temperature, dry and o

sealed

Analytical Characterization Workflow

A robust analytical workflow is critical to confirm the identity, purity, and stability of 5-Chloro-8-
fluorochroman-4-one. While compound-specific, validated protocols are proprietary or not
publicly available, a standard characterization sequence can be established based on accepted
principles of organic analysis.
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Rationale for Method Selection

The choice of analytical techniques is driven by the need for orthogonal data points that, in

combination, provide an unambiguous structural and purity profile.

Mass Spectrometry (MS): Provides the molecular weight of the compound and its
fragmentation patterns, which aids in confirming the core structure. High-resolution mass
spectrometry (HRMS) is essential for verifying the elemental composition against the
expected formula, CoHeCIFOs2.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
elucidating the carbon-hydrogen framework of the molecule. The chemical shifts, coupling
constants, and integration of proton signals confirm the substitution pattern on the aromatic
and pyranone rings. °F NMR would be used to confirm the presence and chemical
environment of the fluorine atom.

Chromatography (HPLC/GC): High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC) is employed to determine the purity of the compound by separating it
from any starting materials, by-products, or degradation products. Coupling these techniques
with a mass spectrometer (LC-MS or GC-MS) allows for the identification of impurities.

Infrared (IR) Spectroscopy: This technique identifies the functional groups present in the
molecule. For 5-Chloro-8-fluorochroman-4-one, a strong absorption band corresponding to
the carbonyl (C=0) group of the ketone at position 4 would be a key diagnostic feature.

Generalized Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive characterization of a
newly synthesized or procured batch of 5-Chloro-8-fluorochroman-4-one.
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Sample of 5-Chloro-8-fluorochroman-4-one
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'
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Caption: Standard workflow for analytical quality control.

Safety, Handling, and Storage
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While a specific Safety Data Sheet (SDS) for 5-Chloro-8-fluorochroman-4-one is not widely
available, its structural similarity to other halogenated heterocyclic compounds, such as 5-
Chloro-8-hydroxyquinoline, allows for the adoption of precautionary safety measures. A
substance-specific risk assessment must be conducted before handling.

Hazard Identification & Precautionary Measures

Based on analogous compounds, 5-Chloro-8-fluorochroman-4-one should be handled as a
potentially hazardous substance.

o Skin and Eye Contact: Assumed to be an irritant. May cause skin irritation and serious eye
irritation.[3][4]

o Prevention: Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves (e.g., nitrile), a lab coat, and safety goggles or a face shield.[4] Wash
hands and any exposed skin thoroughly after handling.[3]

 Inhalation: May be harmful if inhaled and may cause respiratory irritation.[3][5]

o Prevention: Handle only in a well-ventilated area or within a chemical fume hood to avoid
breathing dust or vapors.[4]

e Ingestion: May be harmful if swallowed.[3]

o Prevention: Do not eat, drink, or smoke when using this product.

First Aid Procedures

In the event of exposure, the following first aid measures are recommended:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

[4]

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs,
seek medical advice.[3]
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 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[1][3]
Recommended storage is at room temperature.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3] Do not allow the product to reach the
sewage system.[6]

Conclusion

5-Chloro-8-fluorochroman-4-one is a specific chemical intermediate with defined
physicochemical properties. While detailed application and reactivity data are not extensively
published, its structure suggests utility in medicinal chemistry and materials science.
Adherence to a rigorous analytical characterization workflow is essential to ensure material
quality, and strict observation of safety protocols based on analogous compounds is mandatory
for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://www.myskinrecipes.com/shop/en/chromane-derivatives/120037--5-chloro-8-fluorochroman-4-one.html
https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://www.myskinrecipes.com/shop/en/chromane-derivatives/120037--5-chloro-8-fluorochroman-4-one.html
https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/33845m.pdf
https://www.benchchem.com/product/b2780607?utm_src=pdf-body
https://www.benchchem.com/product/b2780607?utm_src=pdf-body
https://www.benchchem.com/product/b2780607?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2780607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sources

1. 5-Chloro-8-fluorochroman-4-one [myskinrecipes.com]
2. americanelements.com [americanelements.com]
3. fishersci.com [fishersci.com]

e 4. fishersci.de [fishersci.de]
5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
6. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [5-Chloro-8-fluorochroman-4-one molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2780607#5-chloro-8-fluorochroman-4-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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